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Compound of Interest

Compound Name: Alorac

Cat. No.: B095763

A Note on Data Availability: While paclobutrazol is a widely studied plant growth regulator with
extensive publicly available research, Alorac is a compound with very limited accessible
scientific literature. Information on Alorac is primarily confined to chemical databases, which
identify it as a gibberellin biosynthesis inhibitor. Consequently, a direct, data-driven comparative
study detailing experimental outcomes for Alorac is not feasible at this time. This guide
provides a comprehensive overview of paclobutrazol, based on available experimental data,
and presents the known information for Alorac to the extent that public data allows.

Introduction

Alorac and paclobutrazol are both classified as plant growth regulators that function by
inhibiting the biosynthesis of gibberellins. Gibberellins are plant hormones that play a crucial
role in regulating various developmental processes, including stem elongation, germination,
dormancy, flowering, and fruit set. By inhibiting gibberellin production, these compounds can be
used to control plant height, improve crop lodging resistance, and influence flowering and
fruiting.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b095763?utm_src=pdf-interest
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Feature Alorac Paclobutrazol

(2RS,3RS)-1-(4-

) (22)-2,3,5,5,5-pentachloro-4- chlorophenyl)-4,4-dimethyl-2-
Chemical Name

oxopent-2-enoic acid (1H-1,2,4-triazol-1-yl)pentan-3-
ol
CAS Number 9360-02-2 76738-62-0
Chemical Formula CsHCIs0s3 C15H20CINsO
) Gibberellin biosynthesis Gibberellin biosynthesis
Mode of Action o o
inhibitor.[1] inhibitor.[2]

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis

Both Alorac and paclobutrazol function by disrupting the gibberellin (GA) biosynthetic pathway.
Paclobutrazol specifically inhibits the oxidation of ent-kaurene to ent-kaurenoic acid, a critical
step catalyzed by the cytochrome P450 monooxygenase, ent-kaurene oxidase.[1][3] This
blockage leads to a reduction in the levels of active gibberellins, such as GA1, which are
responsible for stem elongation.[3] While the precise point of inhibition for Alorac within the GA
pathway is not detailed in available literature, its classification as a gibberellin biosynthesis
inhibitor suggests a similar mode of action.

The inhibition of gibberellin synthesis can have secondary effects on other plant hormone
pathways. For instance, the precursor for gibberellin synthesis, geranylgeranyl pyrophosphate,
can be diverted to produce other compounds like abscisic acid (ABA) and the phytol group of
chlorophyll, potentially enhancing stress tolerance and leaf greenness.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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